Benzoic acid, 2-chloro-5-((((1-methylethyl)thio)thioxomethyl)amino)-, 1-methylethyl ester

• CAS No.: 165549-73-5
• Molecular Formula: C14H18ClNO2S2
• Molecular Weight: 331.9 g/mol
• IUPAC Name: propan-2-yl 2-chloro-5-(propan-2-ylsulfanylcarbothioylamino)benzoate
• InChI: InChI=1S/C14H18ClNO2S2/c1-8(2)18-13(17)11-7-10(5-6-12(11)15)16-14(19)20-9(3)4/h5-9H,1-4H3,(H,16,19)
• InChI Key: RBOSNOJHRNRBGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(C=CC(=C1)NC(=S)SC(C)C)Cl

Description

Benzoic acid, 2-chloro-5-((((1-methylethyl)thio)thioxomethyl)amino)-, 1-methylethyl ester is a complex organic compound with a unique structure that includes a benzoic acid core substituted with chlorine, thio, and amino groups. This compound is known for its diverse applications in various fields, including chemistry, biology, and medicine.

Preparation Methods

The synthesis of Benzoic acid, 2-chloro-5-((((1-methylethyl)thio)thioxomethyl)amino)-, 1-methylethyl ester involves multiple stepsIndustrial production methods often involve the use of specific catalysts and solvents to optimize yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can lead to the formation of thiols and amines.

Substitution: The chlorine atom can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

Benzoic acid, 2-chloro-5-((((1-methylethyl)thio)thioxomethyl)amino)-, 1-methylethyl ester has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: It has been studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research has explored its potential as an anti-HIV agent due to its ability to inhibit certain viral enzymes.

Industry: It is used in the production of various chemicals and materials, including polymers and pharmaceuticals.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. For instance, as an anti-HIV agent, it inhibits viral enzymes by binding to their active sites, thereby preventing the replication of the virus. The pathways involved include the inhibition of reverse transcriptase and protease enzymes .

Comparison with Similar Compounds

Compared to other similar compounds, Benzoic acid, 2-chloro-5-((((1-methylethyl)thio)thioxomethyl)amino)-, 1-methylethyl ester stands out due to its unique combination of functional groups, which confer specific chemical and biological properties. Similar compounds include:

• Benzoic acid, 2-chloro-5-(((1-methylethoxy)carbonyl)amino)-, 1-methylethyl ester
• Benzoic acid, 2-chloro-5-(((3-methyl-2-furanyl)thioxomethyl)amino)-, 1-methylethyl ester .

These compounds share a similar benzoic acid core but differ in their substituents, leading to variations in their reactivity and applications.